N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide

• IUPAC Name: N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide
• InChI: InChI=1S/C19H15N3O3S/c1-4-9-21-16-11-12(2)10-13(3)17(16)26-19(21)20-18(23)14-7-5-6-8-15(14)22(24)25/h1,5-8,10-11H,9H2,2-3H3
• InChI Key: TZBYOALSFXKHLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3=CC=CC=C3[N+](=O)[O-])S2)CC#C)C
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol

Description

N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide, also known as DMNB, is a synthetic compound that has been widely used in scientific research. This compound belongs to the family of benzothiazole derivatives and has been shown to possess a wide range of biological activities.

Scientific Research Applications

Synthesis and Pharmacological Potential

• Synthesis and Cytotoxicity : The synthesis of quinazolinone derivatives, including compounds starting from 2-aminobenzamide precursors, has shown significant cytotoxic effects towards various cancer cell lines, highlighting their potential as anticancer agents (Hour et al., 2007). This approach to synthesizing bioactive compounds suggests that N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide could also be explored for its pharmacological properties.
• Antitumor Evaluation : Novel derivatives of benzothiazoles, including those with nitrobenzamide groups, have been synthesized and evaluated for their antitumor activity against human cancer cell lines, indicating the utility of these frameworks in developing new therapeutic agents (Racané et al., 2006).

Material Science and Chemical Analysis

• Charge-Transfer Chromophores : The preparation and characterization of charge-transfer chromophores involving benzothiazole derivatives demonstrate their potential in developing novel materials with specific electronic and optical properties (Chen et al., 2011). Such applications could be relevant for the design of new electronic or photonic devices.
• Electrochemical Studies : Investigations into the electrochemical behaviors of benzoxazole compounds provide insights into their potential use in electrochemical sensors and devices. This research area could offer a pathway for utilizing N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide in sensor technology or as an electroactive material (Zeybek et al., 2009).